Cas no 2435-50-9 (Pyrimidine-4-carbaldehyde)

• Product Name: Pyrimidine-4-carbaldehyde
• CAS No: 2435-50-9
• MF: C₅H₄N₂O
• MW: 108.09806060791
• MDL: MFCD03789624
• CID: 42955
• PubChem ID: 11412355
• Update Time: 2025-06-12

Pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Pyrimidine-4-carbaldehyde
• Pyrimidine-4-carboxaldehyde
• 4-Formyl-1,3-diazine
• 4-Formylpyrimidine
• 4-pyrimidine carbaldehyde
• 4-Pyrimidinecarboxaldehyde
• 4-pyrimidinylcarbaldehyde
• pyrimidine-4 carboxaldehyde
• pyrimidine-4-yl formaldehyde
• DTXSID50464976
• OKULHRWWYCFJAB-UHFFFAOYSA-N
• W-202015
• CS-W004778
• PS-9294
• 2435-50-9
• A5021
• FT-0648505
• BCP26580
• AB16150
• SCHEMBL303665
• AM84826
• SY024569
• AKOS012052139
• MFCD03789624
• DB-030313

• MDL： MFCD03789624
• Inchi： 1S/C5H4N2O/c8-3-5-1-2-6-4-7-5/h1-4H
• InChI Key： OKULHRWWYCFJAB-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=CN=1

Computed Properties

• Exact Mass: 108.03200
• Monoisotopic Mass: 108.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Boiling Point: 225.3°C at 760 mmHg
• PSA: 42.85000
• LogP: 0.28910

Pyrimidine-4-carbaldehyde Security Information

• Hazard Statement： H226
• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Pyrimidine-4-carbaldehyde

Pyrimidine-4-carbaldehyde (CAS No. 2435-50-9): A Comprehensive Overview

Pyrimidine-4-carbaldehyde (CAS No. 2435-50-9) is a versatile organic compound that plays a significant role in various fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-pyrimidinylcarbaldehyde, is a key intermediate in the synthesis of numerous biologically active molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential building block in the development of new drugs and therapeutic agents.

The chemical formula of Pyrimidine-4-carbaldehyde is C₅H₄N₂O, and it has a molecular weight of 108.10 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its structural features include a pyrimidine ring with a carbonyl group at the 4-position, which confers unique chemical properties and reactivity.

In recent years, Pyrimidine-4-carbaldehyde has gained significant attention due to its potential applications in the synthesis of various bioactive compounds. One of the most notable areas of research involves its use as a starting material for the synthesis of pyrimidine-based drugs. Pyrimidine derivatives are widely used in the treatment of various diseases, including cancer, viral infections, and neurological disorders. The ability to efficiently synthesize these derivatives from Pyrimidine-4-carbaldehyde has opened new avenues for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Pyrimidine-4-carbaldehyde in the synthesis of novel antiviral agents. The researchers demonstrated that by modifying the aldehyde group and introducing various functional groups, they could develop compounds with enhanced antiviral activity against several RNA viruses, including influenza and coronaviruses. This research underscores the potential of Pyrimidine-4-carbaldehyde as a valuable precursor in the development of new antiviral therapies.

Beyond antiviral applications, Pyrimidine-4-carbaldehyde has also been explored for its role in cancer research. A study published in the European Journal of Medicinal Chemistry reported the synthesis of pyrimidine-based compounds derived from Pyrimidine-4-carbaldehyde, which exhibited potent anticancer activity against multiple cancer cell lines. The researchers found that these compounds selectively targeted cancer cells while sparing normal cells, making them promising candidates for further preclinical and clinical evaluation.

The versatility of Pyrimidine-4-carbaldehyde extends to its use in combinatorial chemistry and high-throughput screening (HTS) techniques. These methods allow for the rapid synthesis and evaluation of large libraries of pyrimidine-based compounds, facilitating the identification of lead compounds with desired biological activities. This approach has been particularly useful in drug discovery programs focused on identifying new treatments for diseases with high unmet medical needs.

In addition to its applications in drug discovery, Pyrimidine-4-carbaldehyde has also found utility in materials science and nanotechnology. Researchers have utilized this compound to synthesize functionalized pyrimidine derivatives that can be incorporated into polymers and other materials with specific properties. For example, a study published in Advanced Materials reported the development of pyrimidine-based polymers with enhanced mechanical strength and thermal stability, which have potential applications in electronics and biomedical devices.

The safety profile of Pyrimidine-4-carbaldehyde is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate safety measures should be followed to prevent exposure to skin or eyes and inhalation. It is recommended to store this compound in a cool, dry place away from incompatible materials such as strong oxidizers or acids.

In conclusion, Pyrimidine-4-carbaldehyde (CAS No. 2435-50-9) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, and nanotechnology. Its unique chemical structure and reactivity make it an invaluable building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, highlighting its significance as a key intermediate in modern scientific endeavors.